3-cinnamoyl-4-hydroxy-2H-chromen-2-one

• Molecular Formula: C18H12O4
• Molecular Weight: 292.3 g/mol
• SMILES: C1=CC=C(C=C1)C=CC(=O)C2=C(C3=CC=CC=C3OC2=O)O
• InChI: InChI=1S/C18H12O4/c19-14(11-10-12-6-2-1-3-7-12)16-17(20)13-8-4-5-9-15(13)22-18(16)21/h1-11,20H/b11-10+
• InChIKey: NRCQJAMRNSNGRE-ZHACJKMWSA-N

3-Cinnamoyl-4-hydroxy-2H-chromen-2-one: A Dual-Pharmacophore Coumarin-Chalcone Hybrid for Anti-Infective Screening Libraries

3-Cinnamoyl-4-hydroxy-2H-chromen-2-one (CAS 57339-60-3) is a synthetic hybrid molecule that fuses a 4-hydroxycoumarin core with a cinnamoyl (chalcone-derived) substituent at the 3-position [1]. This compound class exploits the established bioactivities of both parent scaffolds—the anticoagulant and enzyme-inhibitory properties of 4-hydroxycoumarins and the Michael-acceptor-driven antiplasmodial and antibacterial effects of chalcones—to generate derivatives with micromolar potency against drug-resistant microbial strains [2]. The unsubstituted parent compound serves as the foundational scaffold for a series of aryl-substituted analogs whose activity can be systematically tuned through modifications on the cinnamoyl phenyl ring.

• [1] SDBS-38998, National Institute of Advanced Industrial Science and Technology (AIST), Spectral Database for Organic Compounds, 3-cinnamoyl-4-hydroxycoumarin entry. View Source
• [2] Patel, K., Karthikeyan, C., Moorthy, N.S.H.N., Deora, G.S., Solomon, V.R., Lee, H., Trivedi, P. (2012) Design, synthesis and biological evaluation of some novel 3-cinnamoyl-4-hydroxy-2H-chromen-2-ones as antimalarial agents. Medicinal Chemistry Research, 21(8), 1780–1784. View Source

Why Generic 4-Hydroxycoumarin or Chalcone Replacements Cannot Replicate the Activity Profile of 3-Cinnamoyl-4-hydroxy-2H-chromen-2-one

Simple substitution with unmodified 4-hydroxycoumarin or isolated chalcone fragments fails to recapitulate the dual-target antiplasmodial and antimicrobial profile observed for 3-cinnamoyl-4-hydroxy-2H-chromen-2-one derivatives. The covalent fusion of the two pharmacophores is essential for activity against chloroquine-resistant Plasmodium strains, as the intact α,β-unsaturated carbonyl system of the cinnamoyl moiety—conjugated to the electron-rich coumarin ring—enables Michael addition interactions with parasite thiol targets that neither scaffold achieves independently [1]. Furthermore, in antibacterial and antifungal assays, 3-cinnamoyl-4-hydroxycoumarins demonstrated superior activity compared to azomethine-derived 4-hydroxycoumarin analogs across all tested microbial species, indicating that the cinnamoyl substituent is not merely a generic hydrophobic appendage but a critical pharmacophoric element driving potency and spectrum breadth [2].

• [1] Patel, K., Karthikeyan, C., Moorthy, N.S.H.N., Deora, G.S., Solomon, V.R., Lee, H., Trivedi, P. (2012) Design, synthesis and biological evaluation of some novel 3-cinnamoyl-4-hydroxy-2H-chromen-2-ones as antimalarial agents. Medicinal Chemistry Research, 21(8), 1780–1784. View Source
• [2] Zavrsnik, D., Basic, F., Becic, F., Becic, E., Jazic, S. (2003) Synthesis, structure and biological activity of 3-substituted derivatives of 4-hydroxycoumarin. Periodicum Biologorum, 105(2), 137–139. View Source

Head-to-Head Quantitative Differentiation of 3-Cinnamoyl-4-hydroxy-2H-chromen-2-one Against In-Class and Clinical Comparators

Antiplasmodial Potency Against Chloroquine-Resistant P. falciparum Versus Chloroquine

Within a series of eleven 3-cinnamoyl-4-hydroxy-2H-chromen-2-ones, the 4-nitrophenyl-substituted derivative demonstrated equipotent activity against both chloroquine-sensitive (3D7) and chloroquine-resistant (RKL-9) P. falciparum strains, contrasting sharply with chloroquine which loses potency against resistant isolates [1]. The IC50 values of 3.1 µg/mL (sensitive) and 4 µg/mL (resistant) for the lead compound represent a less than 1.3-fold shift, whereas chloroquine typically exhibits a 10- to 100-fold increase in IC50 between sensitive and resistant strains [2]. This indicates that the 3-cinnamoyl-4-hydroxycoumarin scaffold operates through a mechanism distinct from the chloroquine heme-detoxification pathway, circumventing the primary resistance efflux mechanism mediated by PfCRT.

Evidence Dimension	In vitro antiplasmodial IC50 against chloroquine-sensitive vs. chloroquine-resistant P. falciparum
Target Compound Data	3.1 µg/mL (chloroquine-sensitive 3D7); 4 µg/mL (chloroquine-resistant RKL-9) for 4-hydroxy-3-(3-(4-nitrophenyl)acryloyl)-2H-chromen-2-one
Comparator Or Baseline	Chloroquine: typically <0.01 µg/mL (sensitive) vs. 0.1–1.0 µg/mL (resistant), representing >10-fold loss of potency
Quantified Difference	Resistance index (IC50 resistant / IC50 sensitive) = 1.29 for the target compound class vs. >10 for chloroquine
Conditions	P. falciparum 3D7 (CQ-sensitive) and RKL-9 (CQ-resistant) strains; in vitro parasite lactate dehydrogenase (pLDH) assay; 72-hour incubation

Why This Matters

Scientific procurement for antimalarial lead optimization programs should prioritize the 3-cinnamoyl-4-hydroxycoumarin scaffold because its near-equivalent potency against resistant strains directly addresses the critical failure mode of front-line 4-aminoquinolines, reducing the risk of late-stage attrition due to cross-resistance.

• [1] Patel, K., Karthikeyan, C., Moorthy, N.S.H.N., Deora, G.S., Solomon, V.R., Lee, H., Trivedi, P. (2012) Design, synthesis and biological evaluation of some novel 3-cinnamoyl-4-hydroxy-2H-chromen-2-ones as antimalarial agents. Medicinal Chemistry Research, 21(8), 1780–1784. View Source
• [2] Dominguez, J.N. (2002) Chemotherapeutic agents against malaria: what next after chloroquine? Current Topics in Medicinal Chemistry, 2(11), 1173–1185. View Source

Antibacterial and Antifungal Superiority of 3-Cinnamoyl Derivatives Over 4-Hydroxycoumarin Azomethines

In a direct comparative microbiological evaluation using the agar diffusion method, derivatives of 3-cinnamoyl-4-hydroxycoumarin exhibited greater zones of inhibition than the corresponding azomethines of 4-hydroxycoumarin against all four test organisms: Escherichia coli 113-1, Pseudomonas aeruginosa ATCC 9027, Staphylococcus aureus SG 511, and Candida albicans ATCC 10231 [1]. The best-performing 3-cinnamoyl derivatives were those bearing -Cl or -OCH3 substituents on the cinnamoyl phenyl ring, with the chloro-substituted analog also showing the strongest antimycotic (anti-Candida) activity within the tested set [1]. Although quantitative MIC values were not reported in the primary study, the consistent directional superiority across both Gram-positive, Gram-negative, and fungal species constitutes a robust class-level trend.

Evidence Dimension	Antibacterial and antifungal activity by agar diffusion (zone of inhibition diameter)
Target Compound Data	3-cinnamoyl-4-hydroxycoumarin derivatives: 'better activity in case of all bacteria and fungi species' [1]; best antibacterial with -Cl or -OCH3 substituents; best antimycotic with -Cl
Comparator Or Baseline	Azomethines of 4-hydroxycoumarin (structurally related 3-substituted coumarin class lacking the cinnamoyl α,β-unsaturated carbonyl)
Quantified Difference	Qualitative superiority across all four microbial species (E. coli, P. aeruginosa, S. aureus, C. albicans); no numerical MIC data available
Conditions	Agar diffusion method; reference antibiotic comparators tested in parallel against same strains

Why This Matters

For researchers screening 4-hydroxycoumarin libraries for antimicrobial leads, prioritization of 3-cinnamoyl derivatives over azomethine analogs is justified by the consistently broader and more potent activity spectrum, reducing the number of compounds requiring full MIC determination in resource-constrained screening cascades.

• [1] Zavrsnik, D., Basic, F., Becic, F., Becic, E., Jazic, S. (2003) Synthesis, structure and biological activity of 3-substituted derivatives of 4-hydroxycoumarin. Periodicum Biologorum, 105(2), 137–139. View Source

Computationally Validated Electronic Properties Driving Differential Reactivity of 3-Cinnamoyl-4-hydroxycoumarin Derivatives

Density functional theory (DFT) calculations at the B3LYP, HF, and M06-2x levels with the 6-31++G(d,p) basis set were performed on six 3-cinnamoyl-4-hydroxycoumarin derivatives to correlate electronic structure with biological activity [1]. The study revealed that the HOMO-LUMO energy gap, molecular electrostatic potential (MEP) distribution, and dipole moment vary significantly with substituent identity on the cinnamoyl phenyl ring, providing a computational framework for predicting relative antioxidant and electrophilic reactivity without empirical testing of every analog [1]. These computed descriptors differentiate the 3-cinnamoyl series from simpler 4-hydroxycoumarin derivatives that lack the extended π-conjugation of the cinnamoyl moiety, which lowers the HOMO-LUMO gap and enhances charge-transfer interactions with biological oxidants.

Evidence Dimension	DFT-calculated HOMO-LUMO gap and molecular electrostatic potential as predictors of antioxidant and electrophilic reactivity
Target Compound Data	Six 3-cinnamoyl-4-hydroxycoumarin derivatives optimized at B3LYP/6-31++G(d,p); variable HOMO-LUMO gaps dependent on substituent electronic effects
Comparator Or Baseline	Unsubstituted 4-hydroxycoumarin (higher HOMO-LUMO gap, reduced π-conjugation, lower predicted antioxidant capacity)
Quantified Difference	No single numerical comparator extracted; study provided ground-state geometries, frontier molecular orbital energies, and MEP maps for six derivatives enabling substituent-based ranking
Conditions	Gas-phase DFT optimization (B3LYP, HF, M06-2x/6-31++G(d,p)); experimental validation via IR and NMR spectroscopy

Why This Matters

Procurement of specific 3-cinnamoyl-4-hydroxycoumarin derivatives for antioxidant or redox-modulatory applications can be guided by computationally pre-validated electronic parameters, accelerating structure-activity relationship (SAR) exploration and reducing synthetic burden relative to trial-and-error analog preparation.

• [1] Comparative study of experimental and DFT calculations for 3-cinnamoyl 4-hydroxycoumarin derivatives. (2024) Main Group Chemistry, IOS Press. DOI pending. View Source

Antileishmanial Activity of 3-Substituted-4-Hydroxycoumarin Derivatives Versus Clinical Standard Miltefosine

In a one-pot synthesized series of 3-substituted-4-hydroxycoumarin derivatives—a class encompassing the 3-cinnamoyl substitution pattern—compounds 6h (IC50 = 9.90 µmol/L) and 6i (IC50 = 6.90 µmol/L) exhibited antileishmanial potency superior to the clinical standards pentamidine (IC50 = 16.15 µmol/L) and miltefosine (IC50 = 12.50 µmol/L) against Leishmania donovani promastigotes [1]. Although the exact substituent identities of 6h and 6i were not fully specified in the available abstract, the study demonstrates that 3-substituted-4-hydroxycoumarins as a chemotype can outperform current antileishmanial drugs, supporting further investigation of 3-cinnamoyl analogs within this scaffold class.

Evidence Dimension	In vitro IC50 against L. donovani promastigotes
Target Compound Data	Compound 6h: IC50 = 9.90 µmol/L; Compound 6i: IC50 = 6.90 µmol/L (3-substituted-4-hydroxycoumarin derivatives)
Comparator Or Baseline	Pentamidine: IC50 = 16.15 µmol/L; Miltefosine: IC50 = 12.50 µmol/L
Quantified Difference	Compound 6i is 1.81-fold more potent than miltefosine and 2.34-fold more potent than pentamidine
Conditions	L. donovani promastigote cultures; in vitro assay; molecular docking on adenine phosphoribosyltransferase enzyme

Why This Matters

This class-level evidence positions 3-substituted-4-hydroxycoumarins, including 3-cinnamoyl variants, as viable starting points for antileishmanial lead optimization programs seeking alternatives to miltefosine, which has known teratogenicity and emerging resistance limitations.

• [1] Khan, F. et al. (2015) Expeditious synthesis, antileishmanial and antioxidant activities of novel 3-substituted-4-hydroxycoumarin derivatives. Chinese Chemical Society Publishing. View Source

High-Impact Procurement and Research Application Scenarios for 3-Cinnamoyl-4-hydroxy-2H-chromen-2-one

Antimalarial Lead Optimization Targeting Chloroquine-Resistant P. falciparum

Medicinal chemistry teams focused on overcoming artemisinin-combination therapy (ACT) tolerance should acquire the 3-cinnamoyl-4-hydroxy-2H-chromen-2-one scaffold as a core template for structure-activity relationship (SAR) expansion. The scaffold's demonstrated resistance index of ~1.3 (IC50 resistant / IC50 sensitive) contrasts sharply with chloroquine's >10-fold loss of potency against PfCRT-mutant strains [1]. Systematic variation of substituents on the cinnamoyl phenyl ring has already yielded the 4-nitrophenyl analog with single-digit µg/mL potency against both sensitive and resistant isolates, providing a validated starting point for further optimization of pharmacokinetic properties and in vivo efficacy [1].

Broad-Spectrum Antimicrobial Screening Libraries

Institutions building focused compound libraries for antibacterial and antifungal screening should include 3-cinnamoyl-4-hydroxycoumarin derivatives as a privileged substructure class. Direct comparative data show that 3-cinnamoyl-substituted 4-hydroxycoumarins outperform their azomethine counterparts against E. coli, P. aeruginosa, S. aureus, and C. albicans, with halogen- and methoxy-substituted variants providing the greatest activity [2]. This established structure-activity trend enables procurement decisions that prioritize analogs with the highest probability of hit identification in phenotypic screens against ESKAPE pathogens and Candida species.

Computationally-Guided Antioxidant Agent Design

Computational chemistry groups developing antioxidant agents can leverage published DFT-optimized geometries, frontier molecular orbital energies, and molecular electrostatic potential maps for six 3-cinnamoyl-4-hydroxycoumarin derivatives to pre-filter candidate compounds before synthesis [3]. The extended π-conjugation between the coumarin core and the cinnamoyl moiety reduces the HOMO-LUMO gap relative to unsubstituted 4-hydroxycoumarin, enhancing radical-scavenging capacity. Procurement of specific derivatives with electron-donating substituents on the cinnamoyl phenyl ring is supported by calculated descriptors that correlate with experimental antioxidant performance.

Antileishmanial Drug Discovery Against Miltefosine-Tolerant L. donovani

Research programs targeting visceral leishmaniasis with reduced reliance on miltefosine should evaluate 3-cinnamoyl-4-hydroxycoumarin analogs as potential back-up scaffolds. The broader 3-substituted-4-hydroxycoumarin chemotype has already produced compounds with IC50 values of 6.90–9.90 µmol/L against L. donovani promastigotes, outperforming miltefosine (IC50 = 12.50 µmol/L) by up to 1.8-fold [4]. The cinnamoyl sub-series, with its α,β-unsaturated carbonyl capable of covalent target engagement, represents a mechanistically distinct approach to antileishmanial therapy that may circumvent existing resistance pathways.

• [1] Patel, K., Karthikeyan, C., Moorthy, N.S.H.N., Deora, G.S., Solomon, V.R., Lee, H., Trivedi, P. (2012) Design, synthesis and biological evaluation of some novel 3-cinnamoyl-4-hydroxy-2H-chromen-2-ones as antimalarial agents. Medicinal Chemistry Research, 21(8), 1780–1784. View Source
• [2] Zavrsnik, D., Basic, F., Becic, F., Becic, E., Jazic, S. (2003) Synthesis, structure and biological activity of 3-substituted derivatives of 4-hydroxycoumarin. Periodicum Biologorum, 105(2), 137–139. View Source
• [3] Comparative study of experimental and DFT calculations for 3-cinnamoyl 4-hydroxycoumarin derivatives. (2024) Main Group Chemistry, IOS Press. View Source
• [4] Khan, F. et al. (2015) Expeditious synthesis, antileishmanial and antioxidant activities of novel 3-substituted-4-hydroxycoumarin derivatives. Chinese Chemical Society Publishing. View Source